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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B10783251

Disclaimer: A specific Safety Data Sheet (SDS) for DRI-C21045 containing detailed disposal
instructions was not found. The following procedures are based on general best practices for
the disposal of research-grade, solid organic compounds of unknown but potential hazard.
Always consult with your institution's Environmental Health and Safety (EHS) office for specific
guidance and to ensure compliance with local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of
DRI-C21045, a potent and specific inhibitor of the CD40-CD40L costimulatory protein-protein
interaction. Adherence to these guidelines is critical for personal safety and environmental
protection.

l. Immediate Safety Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Required PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

Flame-resistant lab coat

Closed-toe shoes
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Il. Waste Identification and Segregation

Proper identification and segregation of chemical waste is the first and most critical step to
prevent dangerous reactions.[1]

o Waste Classification: In the absence of a specific SDS, DRI-C21045 should be treated as a
hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.[2][3]

e Waste Stream: This compound should be disposed of as solid organic chemical waste.

o Incompatibility: Do not mix DRI-C21045 waste with other incompatible waste streams. For
instance, acids should be stored separately from bases, and oxidizing agents should be kept
away from reducing agents and organic compounds.[1]

lll. Step-by-Step Disposal Protocol

1. Solid Waste Collection:

e Collect solid DRI-C21045 waste, including any contaminated consumables (e.g., weighing
paper, pipette tips), in a designated, compatible, and clearly labeled hazardous waste
container.[1] The container must be in good condition, with no leaks or cracks, and made of a
material compatible with the chemical waste.[1]

2. Liquid Waste Collection (for solutions containing DRI-C21045):

» Use a dedicated, leak-proof, and clearly labeled hazardous waste container for any liquid
waste containing DRI-C21045.[1]
e Leave at least one inch of headspace in liquid waste containers to allow for expansion.[1]

3. Container Labeling:

o Accurate labeling is a legal requirement and essential for safe disposal.[1]
e The hazardous waste label must include the following information[2]:

e The words "Hazardous Waste"

e The full chemical name: "DRI-C21045" (no abbreviations)

e The accumulation start date (the date you first add waste to the container)
e An accurate inventory of all chemicals added to the container[1]

4. Waste Accumulation and Storage:
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» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[1][4]

o The SAA must be at or near the point of waste generation.[4]

» Keep the waste container closed except when adding waste.[1][4]

5. Requesting Disposal:

e Once the container is full or you have no further use for it, arrange for disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[1]

6. Decontamination of Empty Containers:

o Empty containers that held DRI-C21045 must be properly decontaminated before they can
be disposed of as regular trash.[1]

o Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the
chemical residue.[1]

» Rinsate Collection: The first rinseate is considered hazardous waste and must be collected
and disposed of accordingly. For highly toxic chemicals, the first three rinses must be
collected as hazardous waste.[1]

 Air Dry: Allow the rinsed container to air dry completely before disposal.[1]

IV. Quantitative Data Summary

Since no specific quantitative disposal data for DRI-C21045 is available, the following table
provides general regulatory limits for hazardous waste accumulation in a laboratory setting.
These are provided for illustrative purposes and may vary by jurisdiction. Always confirm the
specific regulations with your institution's EHS.
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Parameter Guideline/Limit Source

Maximum Hazardous Waste in University of Pennsylvania
55 gallons

SAA EHRS[4]

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram University of Pennsylvania

(P-list) in SAA (solid) EHRS[4]

] S Up to 12 months, provided ] ] )
Maximum Storage Time in o University of Pennsylvania
accumulation limits are not
SAA EHRS[4]
exceeded

pH Range for Sewer Disposal ) ) ]
] 55-105 American Chemical Society[5]
(where permitted)

V. Experimental Protocols

No experimental protocols for the disposal of DRI-C21045 were found. Chemical neutralization
or other treatment methods should only be performed by trained personnel following a
validated protocol, and typically this is handled by a licensed disposal facility.

V1. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DRI-
C21045.

Click to download full resolution via product page
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Caption: Disposal workflow for DRI-C21045.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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